Cas no 59698-21-4 (5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one)

5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one is a heterocyclic compound featuring a pyrimidinone core substituted with a cyclopropyl group at the 5-position and a thioxo moiety at the 2-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The cyclopropyl ring enhances steric and electronic properties, while the thioxo group offers versatility in further functionalization. Its dihydro-pyrimidin-4-one scaffold is of interest in medicinal chemistry due to its resemblance to biologically active motifs. The compound serves as a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. Its stability and well-defined reactivity profile make it suitable for rigorous synthetic workflows.

5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one structure

59698-21-4 structure

Product Name:5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one

CAS No:59698-21-4

MF:C₇H₈N₂OS

MW:168.216219902039

MDL:MFCD10688279

CID:1078006

PubChem ID:12276309

Update Time:2025-05-28

5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
- Z1741970886
- SB55693
- 5-Cyclopropyl-2-mercaptopyrimidin-4-ol
- 5-cyclopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
- EN300-6857237
- SCHEMBL3384992
- G19830
- 59698-21-4
- DB-219470
- CS-0367091
- 5-cyclopropyl-2-sulfanyl-3,4-dihydropyrimidin-4-one
- 5-cyclopropyl-2-sulfanylidene-1H-pyrimidin-4-one
- 5-cyclopropyl-2-thiouracil
- MFCD10688279
- AKOS006228498
- MDL： MFCD10688279
- Inchi： 1S/C7H8N2OS/c10-6-5(4-1-2-4)3-8-7(11)9-6/h3-4H,1-2H2,(H2,8,9,10,11)
- InChI Key： QDZCJOQOJDJXCQ-UHFFFAOYSA-N
- SMILES： S=C1NC=C(C(N1)=O)C1CC1

Computed Properties

Exact Mass: 168.03573406g/mol
Monoisotopic Mass: 168.03573406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 73.2Å²

5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	046402-10g	5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one	59698-21-4	95%+	10g	￡995.00	2022-02-28
Fluorochem	046402-1g	5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one	59698-21-4	95%+	1g	￡180.00	2022-02-28
Fluorochem	046402-5g	5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one	59698-21-4	95%+	5g	￡576.00	2022-02-28
Apollo Scientific	OR318036-1g	5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one	59698-21-4	95+%	1g	£282.00	2025-02-20
Apollo Scientific	OR318036-5g	5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one	59698-21-4	95+%	5g	£837.00	2025-02-20
Apollo Scientific	OR318036-10g	5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one	59698-21-4	95+%	10g	£1424.00	2025-02-20
Chemenu	CM522631-1g	5-Cyclopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one	59698-21-4	95%	1g	$213	2023-02-02
abcr	AB425485-1 g	5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one; 95%	59698-21-4		1g	€350.60	2023-04-23
abcr	AB425485-5 g	5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one; 95%	59698-21-4		5g	€1056.00	2023-04-23
Matrix Scientific	032299-250mg	5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one	59698-21-4		250mg	$142.00	2023-09-06